Chloro(4-ethoxy-4-oxobut-2-en-1-yl)mercury

• CAS No.: 116249-05-9
• Molecular Formula: C6H9ClHgO2
• Molecular Weight: 349.18 g/mol
• IUPAC Name: chloro-(4-ethoxy-4-oxobut-2-enyl)mercury
• InChI: InChI=1S/C6H9O2.ClH.Hg/c1-3-5-6(7)8-4-2;;/h3,5H,1,4H2,2H3;1H;/q;;+1/p-1
• InChI Key: JIIFCIDUHNXZCX-UHFFFAOYSA-M
• Canonical SMILES: CCOC(=O)C=CC[Hg]Cl

Description

Chloro(4-ethoxy-4-oxobut-2-en-1-yl)mercury is an organomercury compound with a complex structureThe compound’s molecular formula is C7H9ClHgO3, and it has a molecular weight of approximately 349.999750208 daltons .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Chloro(4-ethoxy-4-oxobut-2-en-1-yl)mercury typically involves the reaction of mercury(II) chloride with 4-ethoxy-4-oxobut-2-en-1-ol in the presence of a suitable solvent. The reaction is carried out under controlled temperature and pH conditions to ensure the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes as those used in laboratory settings. The scalability of the synthesis process would require optimization of reaction conditions and purification techniques to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions

Chloro(4-ethoxy-4-oxobut-2-en-1-yl)mercury undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can convert the compound into its corresponding reduced forms.

Substitution: The chloro group in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like sodium methoxide. The reactions are typically carried out under controlled temperature and pH conditions to ensure selectivity and yield .

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield various oxidized derivatives, while substitution reactions can produce a range of substituted organomercury compounds .

Scientific Research Applications

Chloro(4-ethoxy-4-oxobut-2-en-1-yl)mercury has several scientific research applications, including:

Chemistry: The compound is used as a reagent in organic synthesis and as a catalyst in certain chemical reactions.

Biology: It is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of certain diseases.

Industry: The compound is investigated for its use in industrial processes, such as the production of specialty chemicals.

Mechanism of Action

The mechanism of action of Chloro(4-ethoxy-4-oxobut-2-en-1-yl)mercury involves its interaction with molecular targets and pathways in biological systems. The compound can bind to specific enzymes and proteins, altering their activity and function. This interaction can lead to various biochemical effects, depending on the target and the context of the interaction .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Chloro(4-ethoxy-4-oxobut-2-en-1-yl)mercury include other organomercury compounds with different substituents, such as:

• Chloro(4-methoxy-4-oxobut-2-en-1-yl)mercury
• Chloro(4-ethoxy-4-oxobut-2-en-1-yl)lead
• Chloro(4-ethoxy-4-oxobut-2-en-1-yl)tin

Uniqueness

This compound is unique due to its specific structure and the presence of both mercury and chloro groups. This combination imparts distinct chemical properties and reactivity, making it valuable for specific applications in research and industry .